1-{3-[(2-hydroxybenzylidene)amino]phenyl}ethanone

• IUPAC Name: 1-[3-[(2-hydroxyphenyl)methylideneamino]phenyl]ethanone
• InChI: InChI=1S/C15H13NO2/c1-11(17)12-6-4-7-14(9-12)16-10-13-5-2-3-8-15(13)18/h2-10,18H,1H3
• InChI Key: JFQORNWAPCFEIV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)N=CC2=CC=CC=C2O
• Molecular Formula: C15H13NO2
• DSSTOX Substance ID: DTXSID70418794
• Molecular Weight: 239.27 g/mol
• CAS No.: 788-18-1

Description

1-{3-[(2-hydroxybenzylidene)amino]phenyl}ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 2-Hydroxy-1-(3-(2-hydroxyphenyl)-1-oxoallyl)-4-(2-hydroxyphenyl) azo) benzene and has the chemical formula C16H13NO4.

Scientific Research Applications

Synthesis and Utilization in Complexation Reactions

• This compound plays a significant role in the synthesis of various metal complexes. For example, its derivatives have been used in the complexation of Ni(II) acetate to form mononuclear and dinuclear Ni(II) complexes. These complexes exhibit interesting structural features and potential antimicrobial activity, as demonstrated in a study by Chai et al. (2017) (Chai et al., 2017).
• Similarly, another study by Chai et al. (2016) used this compound to synthesize a mononuclear Zn(II) complex. This complex was explored for its spectral properties and theoretical calculations (Chai et al., 2016).

Application in Schiff Base Synthesis

• Schiff base derivatives of 1-{3-[(2-hydroxybenzylidene)amino]phenyl}ethanone have been synthesized and characterized for their fluorescence properties. A study by Li Xiao-rui et al. (2013) demonstrated the synthesis of these derivatives and their superior fluorescence property, using density functional theory (DFT) calculations for structural optimization (Li Xiao-rui et al., 2013).

Environmental and Analytical Chemistry Applications

• The compound has been used in environmental sciences, particularly in the synthesis of modified silica gel for selective removal of Zn(II) from environmental matrices. Sharma et al. (2013) discussed the use of this compound-functionalized silica gel as a highly efficient and selective extractant for trace amounts of Zn(II) (Sharma et al., 2013).

Antimicrobial Activity Studies

• Some derivatives of this compound have been synthesized and evaluated for their antimicrobial activity. Research by Basim H. Al-Zaidi et al. (2019) synthesized Schiff base ligand complexes with various metal ions and studied their antimicrobial properties against different bacteria and fungi (Basim H. Al-Zaidi et al., 2019).

Photoreactive Properties

• The compound has also been explored for its photoreactive properties. Atemnkeng et al. (2003) introduced a new photoremovable protecting group for carboxylic acids, using 1-[2-(2-hydroxyalkyl)phenyl]ethanone as the protecting group, which upon photolysis releases the acid (Atemnkeng et al., 2003).